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Compound of Interest

Compound Name: Bentazone-sodium

Cat. No.: B1253995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Bentazone-sodium, a selective post-emergence herbicide. It details its molecular

structure, chemical formula, and key physicochemical data. Furthermore, this document

outlines detailed experimental protocols for its synthesis and quantitative analysis using various

chromatographic techniques. The guide also illustrates its mechanism of action and a typical

analytical workflow through diagrams.

Core Concepts: Molecular Structure and Chemical
Formula
Bentazone-sodium is the sodium salt of Bentazone, a benzothiadiazinone herbicide. The

presence of the sodium ion increases its solubility in water, which is crucial for its application as

a herbicide.

Chemical Formula: C₁₀H₁₁N₂NaO₃S[1]

IUPAC Name: Sodium 3-isopropyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide[2]

CAS Registry Number: 50723-80-3[1]
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Below is a diagram illustrating the molecular structure of Bentazone-sodium.

Caption: Molecular structure of Bentazone-sodium.

Physicochemical Data
A summary of the key physicochemical properties of Bentazone-sodium is presented in the

table below for easy reference and comparison.

Property Value Reference

Molecular Weight 262.26 g/mol [1]

Appearance
Colorless to slightly brown

crystalline solid
[3]

Water Solubility
500 mg/L at 20°C (for

Bentazone)
[3]

LogP 1.85 [4]

CAS Number 50723-80-3 [1]

Mechanism of Action: Photosystem II Inhibition
Bentazone is a selective herbicide that acts by inhibiting photosynthesis in susceptible plant

species. Its primary mode of action is the disruption of the photosynthetic electron transport

chain in photosystem II (PSII). Bentazone binds to the D1 quinone-binding protein in the PSII

complex, thereby blocking the binding of plastoquinone (PQ). This interruption of electron flow

prevents the production of ATP and NADPH, which are essential for CO₂ fixation. The blockage

of the electron transport chain also leads to the formation of reactive oxygen species, causing

rapid cellular damage and ultimately, plant death.

The following diagram illustrates the inhibitory effect of Bentazone on the photosystem II

electron transport chain.
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Caption: Inhibition of electron transport in Photosystem II by Bentazone.

Experimental Protocols
This section provides detailed methodologies for the synthesis of Bentazone-sodium and its

quantitative analysis in environmental samples.

Synthesis of Bentazone-Sodium from Bentazone
This protocol describes the laboratory-scale preparation of Bentazone-sodium from its parent

compound, Bentazone.

Materials:

Bentazone (120 mg, 0.5 mmol)

Sodium hydroxide (NaOH) (20 mg, 0.5 mmol)

Deionized water (approx. 10 mL)

Dimethylformamide (DMF) for recrystallization (optional)

Procedure:
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Suspend 120 mg (0.5 mmol) of Bentazone in approximately 10 mL of deionized water in a

suitable flask.

Add 20 mg (0.5 mmol) of sodium hydroxide to the suspension.

Stir the resulting clear solution overnight at room temperature.

Filter the solution to remove any unreacted material.

Allow the solvent to evaporate in an open container at room temperature. A white crystalline

powder of Bentazone-sodium will be obtained after approximately one week.

For obtaining single crystals suitable for X-ray diffraction, the powder can be recrystallized

from dimethylformamide (DMF).

Analysis of Bentazone-Sodium in Water Samples by
HPLC-UV
This protocol details the determination of Bentazone in water samples using High-Performance

Liquid Chromatography with UV detection.

Sample Preparation (Solid-Phase Extraction):

Condition a C18 SPE cartridge by passing 6 mL of methanol followed by 6 mL of ultrapure

water.

Acidify the water sample (e.g., 500 mL) to pH 4.6 with phosphoric acid.

Load the acidified sample onto the conditioned C18 cartridge at a flow rate of approximately

5 mL/min.

Wash the cartridge with 6 mL of ultrapure water.

Elute the analyte with 6 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of the mobile phase.
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HPLC Conditions:

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: Methanol:Water (60:40, v/v), adjusted to pH 4.6 with phosphoric acid

Flow Rate: 0.8 mL/min

Detection: UV at 230 nm

Injection Volume: 20 µL

The following diagram outlines the experimental workflow for the analysis of Bentazone in

water samples.
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Caption: Experimental workflow for the analysis of Bentazone in water samples.
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This technical guide provides foundational information for researchers and scientists working

with Bentazone-sodium. The detailed protocols and diagrams are intended to facilitate a

deeper understanding of its chemical nature and analytical determination. For further

information, consulting the cited references is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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